2-phenoxy-N-(4-pyridinylmethyl)acetamide

• IUPAC Name: 2-phenoxy-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C14H14N2O2/c17-14(11-18-13-4-2-1-3-5-13)16-10-12-6-8-15-9-7-12/h1-9H,10-11H2,(H,16,17)
• InChI Key: XSHFULYQSBYAHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NCC2=CC=NC=C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

2-phenoxy-N-(4-pyridinylmethyl)acetamide, also known as PPAA, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-phenoxy-N-(4-pyridinylmethyl)acetamide works by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, 2-phenoxy-N-(4-pyridinylmethyl)acetamide reduces inflammation and pain in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-phenoxy-N-(4-pyridinylmethyl)acetamide has anti-inflammatory and analgesic effects, as well as the ability to reduce oxidative stress and protect against neurodegenerative diseases. 2-phenoxy-N-(4-pyridinylmethyl)acetamide has also been found to have a low toxicity profile, making it a potential candidate for use in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenoxy-N-(4-pyridinylmethyl)acetamide in lab experiments is its low toxicity profile, which makes it a safer alternative to other compounds. However, one limitation is that 2-phenoxy-N-(4-pyridinylmethyl)acetamide has a low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of 2-phenoxy-N-(4-pyridinylmethyl)acetamide. One area of research could be the development of new synthesis methods that improve the solubility of 2-phenoxy-N-(4-pyridinylmethyl)acetamide in water. Another area of research could be the exploration of 2-phenoxy-N-(4-pyridinylmethyl)acetamide's potential for use in the treatment of other diseases, such as inflammatory bowel disease or rheumatoid arthritis. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of 2-phenoxy-N-(4-pyridinylmethyl)acetamide and its mechanism of action.

Synthesis Methods

2-phenoxy-N-(4-pyridinylmethyl)acetamide can be synthesized through a multi-step reaction process. The first step involves the reaction of 4-pyridinemethanol with phosgene to form 4-pyridinecarbonyl chloride. The second step involves the reaction of 4-pyridinecarbonyl chloride with 2-phenoxyacetamide to produce 2-phenoxy-N-(4-pyridinylmethyl)acetamide.

Scientific Research Applications

2-phenoxy-N-(4-pyridinylmethyl)acetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential for use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.